- Cyclization of citronellal in a supercritical solvent in a flow reactor in the presence of Al2O3Russian Journal of Physical Chemistry A, 2012, 86(12), 1917-1919,
Cas no 99-86-5 (α-terpinene)

α-terpinene structure
Product name:α-terpinene
α-terpinene Chemical and Physical Properties
Names and Identifiers
-
- α-terpinene
- 1,3-Cyclohexadiene, 1-methyl-4-isopropyl-
- 1,3-p-menthadiene
- 1-Isopropyl-4-methyl-cyclohexa-1,3-diene
- 1-methyl-4-(1-methylethyl)-1,3-cyclohexadiene
- 1-methyl-4-(1-methylethyl)-3-cyclohexadiene
- 1-Methyl-4-isopropyl-1,3-cyclohexadiene
- 1-methyl-4-isopropyl-3-cyclohexadiene
- 1-Methyl-4-isopropylcyclohexadiene-1,3
- alpha-Terpinene
- 1,3-Cyclohexadiene,1-methyl-4-(1-methylethyl)-
- 1-methyl-4-propan-2-ylcyclohexa-1,3-diene
- TERPINENE, a-(SG)
- &alpha
- 1-Isopropyl-4-methyl-1,3-cyclohexadiene
- 1-methyl-4-propan-2-yl-cyclohexa-1,3-diene
- FEMA No. 3558
- p-Mentha-1,3-diene
- Terpilene
- a-terpinene
-
- MDL: MFCD00001534
- Inchi: InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,6,8H,5,7H2,1-3H3
- InChI Key: YHQGMYUVUMAZJR-UHFFFAOYSA-N
- SMILES: CC(C)C1=CC=C(C)CC1
Computed Properties
- Exact Mass: 136.125201g/mol
- Surface Charge: 0
- XLogP3: 2.8
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 1
- Monoisotopic Mass: 136.125201g/mol
- Monoisotopic Mass: 136.125201g/mol
- Topological Polar Surface Area: 0Ų
- Heavy Atom Count: 10
- Complexity: 171
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Atmospheric OH Rate Constant: 3.63e-10 cm3/molecule*sec
- Color/Form: Colorless oily liquid. It smells of lemon.
- Density: 0.837 g/mL at 25 °C(lit.)
- Melting Point: -59.03°C (estimate)
- Boiling Point: 173-175 °C(lit.)
- Flash Point: Fahrenheit: 122 ° f
Celsius: 50 ° c - Refractive Index: n20/D 1.470-1.486
n20/D 1.478(lit.) - Solubility: 95% ethanol: soluble1ml/2ml, clear, colorless
- Water Partition Coefficient: Soluble in ether, alcohol, and ethanol (100 mg/ml). Insoluble in water.
- PSA: 0.00000
- LogP: 3.30890
- Color/Form: 2000 μg/mL in methanol
- Merck: 9170
- FEMA: 3558 | P-MENTHA-1,3-DIENE
- Solubility: It is miscible with ethanol and diethyl ether and almost insoluble in water.
α-terpinene Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Warning
- Hazard Statement: H226-H302-H315-H319-H335-H411
- Warning Statement: P261-P273-P305+P351+P338
- Hazardous Material transportation number:UN 2319 3/PG 3
- WGK Germany:2
- Hazard Category Code: 10-22-36/37/38-51/53
- Safety Instruction: S26; S36/37; S61; S62
- FLUKA BRAND F CODES:10-23
- RTECS:OS8060000
-
Hazardous Material Identification:
- PackingGroup:III
- Storage Condition:0-10°C
- Safety Term:3.2
- TSCA:Yes
- HazardClass:3.2
- Packing Group:III
- Risk Phrases:R10
α-terpinene Customs Data
- HS CODE:3805909000
- Customs Data:
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
α-terpinene Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0317-25ml |
α-terpinene |
99-86-5 | 90.0%(GC) | 25ml |
¥190.0 | 2022-06-10 | |
BAI LING WEI Technology Co., Ltd. | CP-TER-012S-1mL |
alpha-Terpinene Standard,100 μg/mL in Methanol |
99-86-5 | 100 μg/mL in Methanol | 1mL |
¥ 309 | 2022-04-26 | |
TRC | T117505-50mg |
a-Terpinene (~90%) |
99-86-5 | 50mg |
$ 121.00 | 2023-09-06 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7909-100 mg |
α-Terpinene |
99-86-5 | 96.04% | 100MG |
¥240.00 | 2022-03-01 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M0317-500ML |
α-Terpinene |
99-86-5 | >90.0%(GC) | 500ml |
¥440.00 | 2024-04-15 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A59961-100mg |
α-terpinene |
99-86-5 | 100mg |
¥198.0 | 2021-09-10 | ||
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67244-25mg |
α-Terpinene |
99-86-5 | 98% | 25mg |
¥1636.00 | 2022-04-26 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W355801-8KG-K |
α-terpinene |
99-86-5 | ≥89%, FCC, FG | 8KG |
5779.79 | 2021-05-17 | |
abcr | AB348169-100 ml |
alpha-Terpinene, 90%; . |
99-86-5 | 90% | 100 ml |
€60.80 | 2024-04-15 | |
WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67244-10mg |
α-Terpinene |
99-86-5 | 98% | 10mg |
¥785.00 | 2022-04-26 |
α-terpinene Production Method
Synthetic Routes 1
Reaction Conditions
1.1C:Al2O3, S:CO2, S:Me(CH2)4Me, 190°C, 190 atm
Reference
Synthetic Routes 2
α-terpinene Raw materials
α-terpinene Preparation Products
α-terpinene Related Literature
-
Mingliang Bao,Marco Mascini,Osvaldo Griffini,Daniela Burrini,Daniela Santianni,Katia Barbieri Analyst 1999 124 459
-
Samuel L. Powley,Louise Schaefer,Wing. Y. Man,David Ellis,Georgina M. Rosair,Alan J. Welch Dalton Trans. 2016 45 3635
-
Thi Chinh Ngo,Duy Quang Dao,Nguyen Minh Thong,Pham Cam Nam RSC Adv. 2016 6 30824
-
Xin Xu,Hongwei Pang,Chao Liu,Kangyi Wang,Gwendal Loisel,Lei Li,Sasho Gligorovski,Xue Li Environ. Sci.: Processes Impacts 2022 24 2237
-
Joshua D. Tibbetts,Steven D. Bull Green Chem. 2021 23 597
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